Cas no 837392-65-1 (5-bromo-1,2-benzoxazole)

5-bromo-1,2-benzoxazole structure
5-bromo-1,2-benzoxazole structure
Product Name:5-bromo-1,2-benzoxazole
CAS No:837392-65-1
MF:C7H4BrNO
MW:198.016760826111
MDL:MFCD06659644
CID:706509
PubChem ID:12003029
Update Time:2024-10-26

5-bromo-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromobenzo[d]isoxazole
    • 1,2-Benzisoxazole,5-bromo-
    • 5-Bromo-1,2-benzisoxazole
    • 5-bromo-1,2-benzoxazole
    • 5-Bromo-benzo[d]isoxazole
    • 1,2-BENZISOXAZOLE,5-BROMO
    • 1,2-BENZISOXAZOLE, 5-BROMO-
    • 5-Bromo-1,2-benzisoxazole (ACI)
    • 5-Bromobenzo[1,2-d]isoxazole
    • 5-Bromobenzoisoxazole
    • 837392-65-1
    • SCHEMBL3531118
    • CS-W009036
    • MFCD06659644
    • AB26012
    • EN300-120888
    • SY031939
    • DTXSID00475613
    • XAGKLUNARLSYDT-UHFFFAOYSA-N
    • AKOS006292610
    • FS-2761
    • MDL： MFCD06659644
    • Inchi： 1S/C7H4BrNO/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H
    • InChI Key： XAGKLUNARLSYDT-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(ON=C2)=CC=1

Computed Properties

  • Exact Mass: 196.94800
  • Monoisotopic Mass: 196.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 276.1±13.0 °C at 760 mmHg
  • Flash Point: 120.8±19.8 °C
  • PSA: 26.03000
  • LogP: 2.59030
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-bromo-1,2-benzoxazole Security Information

5-bromo-1,2-benzoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-bromo-1,2-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A239442-100mg
5-Bromobenzo[d]isoxazole
 837392-65-1 98%
100mg
 $18.0 2025-04-16
Ambeed
A239442-250mg
5-Bromobenzo[d]isoxazole
 837392-65-1 98%
250mg
 $22.0 2025-04-16
Ambeed
A239442-1g
5-Bromobenzo[d]isoxazole
 837392-65-1 98%
1g
 $69.0 2025-04-16
Ambeed
A239442-5g
5-Bromobenzo[d]isoxazole
 837392-65-1 98%
5g
 $280.0 2025-04-16
Ambeed
A239442-10g
5-Bromobenzo[d]isoxazole
 837392-65-1 98%
10g
 $495.0 2025-04-16
Fluorochem
076169-250mg
5-Bromo-1,2-benzisoxazole
 837392-65-1 95%
250mg
 ￡50.00 2022-03-01
Fluorochem
076169-1g
5-Bromo-1,2-benzisoxazole
 837392-65-1 95%
1g
 ￡111.00 2022-03-01
Fluorochem
076169-5g
5-Bromo-1,2-benzisoxazole
 837392-65-1 95%
5g
 ￡333.00 2022-03-01
Fluorochem
076169-10g
5-Bromo-1,2-benzisoxazole
 837392-65-1 95%
10g
 ￡587.00 2022-03-01
TRC
B680473-25mg
5-Bromo-1,2-benzisoxazole
 837392-65-1
25mg
 $ 64.00 2023-04-18

5-bromo-1,2-benzoxazole Production Method

Production Method 1

1761-61-1 1761-61-1
837392-65-1 837392-65-1
40530-18-5 40530-18-5
Reaction Conditions
1.1 Reagents: Azidotrimethylsilane ,  Zirconium chloride (ZrCl4) Solvents: Acetonitrile ;  20 min, rt
1.2 Reagents: Water
Reference
Utility of Nitrogen Extrusion of Azido Complexes for the Synthesis of Nitriles, Benzoxazoles, and Benzisoxazoles
Nimnual, Phongprapan; et al, Journal of Organic Chemistry, 2015, 80(17), 8657-8667

Production Method 2

82486-43-9 82486-43-9
837392-65-1 837392-65-1
Reaction Conditions
1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  Triphenylphosphine Solvents: Dichloromethane ;  1 min, rt
1.2 1 min, rt
Reference
A novel method for the highly efficient synthesis of 1,2-benzisoxazoles under neutral conditions using the Ph3P/DDQ system
Iranpoor, Nasser; et al, Tetrahedron Letters, 2006, 47(47), 8247-8250

Production Method 3

82486-43-9 82486-43-9
837392-65-1 837392-65-1
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ;  15 min, rt; 3 h, rt
Reference
Triflic anhydride: A mild reagent for highly efficient synthesis of 1,2-benzisoxazoles, isoxazolo, and isothiazolo quinolines without additive or base
Kalkhambkar, Rajesh G.; et al, Synthetic Communications, 2014, 44(4), 547-555

5-bromo-1,2-benzoxazole Raw materials

5-bromo-1,2-benzoxazole Preparation Products

5-bromo-1,2-benzoxazole Related Literature

Related Categories

837392-65-1 (5-bromo-1,2-benzoxazole) Related Products

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd